Cas no 439096-02-3 (5-ETHYL-4-(1-[(4-METHYLPHENYL)SULFONYL]ETHYL)-1-[4-(TRIFLUOROMETHOXY)PHENYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE)

• Product Name: 5-ETHYL-4-(1-[(4-METHYLPHENYL)SULFONYL]ETHYL)-1-[4-(TRIFLUOROMETHOXY)PHENYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE
• CAS No: 439096-02-3
• MF: C₂₁H₂₁F₃N₂O₄S
• MW: 454.462654829025
• CID: 5232073
• Update Time: 2026-03-07

5-ETHYL-4-(1-[(4-METHYLPHENYL)SULFONYL]ETHYL)-1-[4-(TRIFLUOROMETHOXY)PHENYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE Chemical and Physical Properties

Names and Identifiers

• 5-ETHYL-4-(1-[(4-METHYLPHENYL)SULFONYL]ETHYL)-1-[4-(TRIFLUOROMETHOXY)PHENYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE
• 5-ethyl-4-[1-(4-methylbenzenesulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-imidazol-2-one
• 5-ethyl-4-{1-[(4-methylphenyl)sulfonyl]ethyl}-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one
• MLS000544918
• HMS2334L23
• 4-ethyl-5-[1-(4-methylphenyl)sulfonylethyl]-3-[4-(trifluoromethoxy)phenyl]-1H-imidazol-2-one
• SMR000126675

• Inchi： 1S/C21H21F3N2O4S/c1-4-18-19(14(3)31(28,29)17-11-5-13(2)6-12-17)25-20(27)26(18)15-7-9-16(10-8-15)30-21(22,23)24/h5-12,14H,4H2,1-3H3,(H,25,27)
• InChI Key： DDQKQPTVNGRSNK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C)C1=C(CC)N(C2C=CC(=CC=2)OC(F)(F)F)C(N1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 790
• XLogP3: 4.4
• Topological Polar Surface Area: 84.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles